Ethyl 3,7-dimethyloctanoate

Specification

• CAS No.: 5944-27-4
• Molecular Formula: C12H24O2
• Molecular Weight: 200.32 g/mol
• IUPAC Name: ethyl 3,7-dimethyloctanoate
• Standard InChI: InChI=1S/C12H24O2/c1-5-14-12(13)9-11(4)8-6-7-10(2)3/h10-11H,5-9H2,1-4H3
• Standard InChI Key: DGKFRSSCFLRUOO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C)CCCC(C)C

Introduction

Chemical Identity and Structural Characteristics

Molecular Identity

Ethyl 3,7-dimethyloctanoate is systematically named ethyl 3,7-dimethyloctanoate under IUPAC nomenclature. Key identifiers include:

Property	Value
CAS No.	5944-27-4
Molecular Formula	$\text{C}_{12}\text{H}_{24}\text{O}_{2}$
Molecular Weight	200.32 g/mol
SMILES	CCOC(=O)CC(C)CCCC(C)C
InChIKey	DGKFRSSCFLRUOO-UHFFFAOYSA-N

The compound features a branched alkyl chain with methyl groups at positions 3 and 7, esterified with an ethyl group (Fig. 1). This structure enhances its volatility and aroma profile, critical for fragrance applications.

Physical and Chemical Properties

Thermodynamic Properties

• Boiling point range: 547–728 K

• Vaporization enthalpy ($\Delta_{\text{vap}}H$): ~57.55 kJ/mol
  These values suggest moderate volatility, aligning with its use in perfumery.

Applications

Flavor and Fragrance Industry

Ethyl 3,7-dimethyloctanoate contributes fruity and floral notes to consumer products. Its branched structure delays oxidation, enhancing shelf life in cosmetics and food additives.

Organic Synthesis

The compound serves as an intermediate in synthesizing chiral molecules, leveraging its stereochemical complexity. Recent patents highlight its utility in producing terpene derivatives for pharmaceuticals.

Recent Developments

A 2024 update to industrial guidelines underscores its growing role in sustainable fragrance formulations, though detailed studies on biodegradability are pending.